N-(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)-2-chloroacetamide

• IUPAC Name: N-(5-tert-butyl-2-phenylpyrazol-3-yl)-2-chloroacetamide
• InChI: InChI=1S/C15H18ClN3O/c1-15(2,3)12-9-13(17-14(20)10-16)19(18-12)11-7-5-4-6-8-11/h4-9H,10H2,1-3H3,(H,17,20)
• InChI Key: LJYKWBIMPOHGAE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN(C(=C1)NC(=O)CCl)C2=CC=CC=C2
• Molecular Formula: C15H18ClN3O
• Molecular Weight: 291.77 g/mol

Description

N-(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)-2-chloroacetamide (TBPPCA) is a synthetic compound that has been studied for its potential use in laboratory experiments and scientific research. TBPPCA is a small molecule that has been used in various experiments to study its biochemical and physiological effects. It has been used to study the mechanism of action of enzymes and other proteins, as well as its potential to act as an inhibitor of certain enzymes.

Scientific Research Applications

Chloroacetamides and Very-Long-Chain Fatty Acids

Chloroacetamides, including compounds with structures related to N-(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)-2-chloroacetamide, have been studied for their inhibitory effect on the synthesis of very-long-chain fatty acids (VLCFAs). Research indicates that these compounds can impair VLCFA formation in various organisms, suggesting potential applications in targeting specific biochemical pathways. The inhibition of VLCFA synthesis could be linked to growth regulation and phytotoxicity, offering insights into new herbicidal strategies (Böger, Matthes, & Schmalfuss, 2000).

Pyrazole Derivatives and Their Synthesis

The pyrazole moiety, a core structure in N-(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)-2-chloroacetamide, is significant in medicinal chemistry due to its presence in compounds exhibiting a wide range of biological activities. A comprehensive review outlines the synthesis of pyrazole heterocycles and their applications in creating biologically active compounds, highlighting the importance of pyrazole derivatives in developing new therapeutic agents with anticancer, analgesic, anti-inflammatory, and other pharmacological properties (Dar & Shamsuzzaman, 2015).

Antifungal Pharmacophore Sites

Research into small molecules against Fusarium oxysporum, including compounds structurally related to N-(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)-2-chloroacetamide, identifies antifungal pharmacophore sites. This work provides a foundation for designing targeted molecules to combat fungal pathogens, offering potential applications in agriculture and medicine (Kaddouri et al., 2022).

Pyrazoline-Based Neuroprotective Agents

3-N-Butylphthalide (NBP) and its derivatives, including structural analogs of N-(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)-2-chloroacetamide, have shown significant neuroprotective effects. These compounds may offer a new therapeutic approach to neurological conditions such as ischemic stroke and degenerative diseases, highlighting the potential for pyrazoline-based compounds in neuroprotection (Abdoulaye & Guo, 2016).